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Compound of Interest

Compound Name: 4-Mercaptophenylacetic acid

Cat. No.: B013652

Essential Safety and Handling Guide for 4-
Mercaptophenylacetic Acid

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 4-Mercaptophenylacetic acid. It
includes detailed operational and disposal plans to ensure a safe laboratory environment.

Chemical Identifier:

Name 4-Mercaptophenylacetic acid
CAS Number 39161-84-7[1]

Molecular Formula C8H802S[2]

Molecular Weight 168.21 g/mol [1][2]

Hazard Identification and Classification:

According to the Globally Harmonized System (GHS), 4-Mercaptophenylacetic acid is
classified as follows:
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Hazard Class Category Hazard Statement
) o H315: Causes skin irritation[2]
Skin Irritation 2
[31[41[5]
) H318: Causes serious eye
Serious Eye Damage 1

damage[2][3][4][5]

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory
irritation[2][3][4]1[5]

Signal Word: Danger[1][3][4][5]

Personal Protective Equipment (PPE) Requirements:

The following PPE is mandatory when handling 4-Mercaptophenylacetic acid to minimize

exposure and ensure personal safety.[6]

PPE Category Specification

Rationale

Tightly fitting safety goggles
Eye/Face Protection with side-shields, or a face
shield.[6]

Protects against splashes and
aerosols that can cause

serious eye damage.[6]

Nitrile rubber gloves (double-
Skin Protection gloving is recommended) and

a flame-resistant lab coat.[6]

Prevents skin contact, which

can cause irritation.[6]

Use in a well-ventilated area,
Respiratory Protection preferably under a chemical
fume hood.[6]

Minimizes inhalation of dust or
vapors, which may cause

respiratory irritation.[6]

Chemical-resistant gloves
(e.g., nitrile rubber).[6]

Hand Protection

Essential for preventing direct

skin contact.[6]

Below is a diagram illustrating the decision-making process for selecting the appropriate PPE.
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Hazard Assessment

Handle 4-Mercaptophenylacetic acid

l
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PPE Selection

Wear Safety Goggles/
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Face Shield
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Caption: PPE selection workflow for handling 4-Mercaptophenylacetic acid.

Operational and Handling Plan

Adherence to a strict operational protocol is necessary to minimize exposure and ensure the
stability of the compound.

Step-by-Step Handling Procedure:
e Preparation:

Ensure a certified chemical fume hood is operational.[6]

o

[e]

Verify that an eyewash station and safety shower are readily accessible.[6]

o

Prepare and label all necessary glassware and equipment within the fume hood.[6]

Have designated, labeled waste containers ready for liquid and solid chemical waste.[6]

[¢]

¢ Handling:
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o Don all required PPE before handling the chemical.[6]

o Equilibrate the container of 4-Mercaptophenylacetic acid to room temperature before
opening to prevent moisture condensation.[6]

o To minimize air exposure, consider handling under an inert gas atmosphere (e.g., argon or
nitrogen).[6]

o Weigh the solid in the fume hood, minimizing the creation of dust.
o When dissolving, add the solid slowly to the solvent.
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[4] Recommended
storage temperature is 2-8 °C.

» Handle and store under an inert gas.

Disposal Plan

Proper disposal of 4-Mercaptophenylacetic acid and contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Categorization and Collection:

Waste Type Collection Procedure

Collect in a designated, sealed, and clearly

labeled hazardous waste container. The label

Liquid Waste - .
must explicitly state that the container holds
thiol-containing waste.[6]
Contaminated items such as gloves, pipette tips,
) and paper towels should be placed in a sealed
Solid Waste

plastic bag, which is then placed in a designated

solid hazardous waste container.[6]
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Disposal Protocol:

» Neutralization of Thiol Odor: Due to the strong, unpleasant odor of thiols, it is recommended
to treat waste streams to neutralize the smell. A bleach solution can be used to oxidize thiols

to less malodorous compounds.[7][8]

» Final Disposal: All chemical waste should be disposed of through a licensed contractor,
following all institutional and governmental regulations.[6] Do not let the product enter drains.

[3]

Below is a diagram outlining the waste disposal workflow.

Waste Generation

Liquid Waste Solid Waste
(Solutions containing the thiol) (Contaminated gloves, paper towels)

\ [
/

\
¥Waste Collection & Segregatién

Labeled Hazardous Sealed & Labeled Hazardous
Liquid Waste Container Solid Waste Container
N\ /
N\ /

~inal Disposa

Dispose via Licensed

Waste Contractor

Click to download full resolution via product page

Caption: Waste disposal workflow for 4-Mercaptophenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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